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Compound of Interest

Compound Name: N,N-Diisopropyl-p-toluamide
CAS No.: 6937-52-6
Cat. No.: B1582525
Get Quote
. J

Executive Summary & Compound Profile

Target Molecule: N,N-Diisopropyl-p-toluamide (N,N-Diisopropyl-4-methylbenzamide)
Chemical Class: Tertiary Aromatic Amide Structural Context: This compound is a structural
analog of the widespread insect repellent DEET (N,N-Diethyl-m-toluamide) and the mono-
substituted N-Isopropyl-4-methylbenzamide (CAS 2144-17-4).

Technical Challenge: Unlike its diethyl counterpart, the diisopropyl substitution pattern
introduces significant steric hindrance around the nitrogen atom. Standard thermal dehydration
methods used for DEET will likely fail or suffer from poor kinetics. Consequently, this guide
mandates an Activated Acyl Chloride Route to ensure thermodynamic completion.

Predicted Physicochemical Profile

Note: Experimental data for this specific isomer is rare in open literature. Values below are
derived from structure-activity relationship (SAR) analysis of homologous toluamides.
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Property Predicted Value Rationale
Molecular Formula C14H21NO -
Molecular Weight 219.33 g/mol --

White Crystalline Solid or

Physical State ] )
Viscous Oil

Increased symmetry and MW
vs. DEET (Liquid) suggests a
likely solid at RT.

Soluble in DCM, EtOAc, EtOH;

Solubilit
y Insoluble in Water

Lipophilic isopropyl groups
dominate.

Key Spectroscopic Feature NMR Isopropyl Septet

Distinct splitting of the methine

proton (~4.0 ppm).

Retrosynthetic Analysis

To overcome the steric bulk of the diisopropylamine nucleophile, we utilize a high-energy

electrophile (p-toluoyl chloride). The synthesis is disconnected into two phases:[1]

o Activation: Conversion of p-toluic acid to p-toluoyl chloride (if not purchased commercially).

o Coupling: Nucleophilic acyl substitution under anhydrous conditions.

Diisopropylamine
(Bulky Nucleophile)

p-Toluoyl Chloride

(Activated Electrophile)

N,N-Diisopropyl-p-toluamide
(Target)

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the acyl chloride pathway required to

overcome steric hindrance.
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Critical Reagents & Safety Profile

Safety Warning: p-Toluoyl chloride is a lachrymator and corrosive. Diisopropylamine is highly

flammable and toxic. All operations must be performed in a fume hood.

Equiv.[2][3][4]

Reagent 5] Role Purity Req. Hazard Note
Corrosive,
p-Toluoyl ) )
) 1.0 Electrophile >98% Moisture
Chloride -
Sensitive
. ) ) o Flammable,
Diisopropylamine 1.2 Nucleophile Distilled )
Toxic
Triethylamine Base,
15 HCI Scavenger Dry
(TEA) Flammable
_ Volatile,
Dichloromethane ) )
Solvent Medium Anhydrous Carcinogen
(DCM)
susp.
Acyl transfer
DMAP 0.05 Catalyst >99% catalyst
(Optional)

Synthesis Protocol (Step-by-Step)
Phase A: Reaction Setup

Objective: Create an inert environment to prevent hydrolysis of the acid chloride.

o Glassware Preparation: Oven-dry a 250 mL 3-neck round-bottom flask (RBF), a pressure-

equalizing addition funnel, and a magnetic stir bar. Assemble under a nitrogen (

) atmosphere.

e Solvent Charge: Add Dichloromethane (DCM, 100 mL) to the RBF.

e Amine Addition: Add Diisopropylamine (1.2 equiv) and Triethylamine (1.5 equiv) to the flask.
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o Technical Insight: The excess base (TEA) is critical to neutralize the HCI generated.
Without it, the amine would protonate to form a non-nucleophilic ammonium salt, stalling
the reaction.

e Cooling: Submerge the flask in an ice/water bath (

Phase B: Electrophile Addition

Objective: Control the exotherm of the acylation.

» Reagent Prep: Dissolve p-Toluoyl Chloride (1.0 equiv) in 20 mL of anhydrous DCM in the
addition funnel.

» Dropwise Addition: Add the acid chloride solution dropwise to the amine mixture over 30-45
minutes.

o Critical Control Point: Maintain internal temperature
. Rapid addition causes localized overheating and side reactions.

o Catalysis (Optional): If reaction monitoring (TLC) shows slow progress after 1 hour, add
DMAP (5 mol%) to accelerate the acyl transfer via a highly reactive N-acylpyridinium
intermediate.

Phase C: Reaction & Workup

Objective: Drive to completion and isolate the crude organic phase.
o Equilibration: Allow the mixture to warm to room temperature (RT) and stir for 12—-16 hours.
e Quench: Pour the reaction mixture into 100 mL of ice-cold 1M HCI.

o Mechanism:[3][5] The acid wash converts unreacted amines (TEA, diisopropylamine) into
water-soluble salts, removing them from the organic phase.

o Extraction Workflow:
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[e]

Separate the organic (DCM) layer.[2]

o

Wash organic layer with Sat.

(removes unreacted p-toluic acid).

[¢]

Wash organic layer with Brine (removes water).

[¢]

Dry over anhydrous

[e]

Filter and concentrate in vacuo (Rotary Evaporator).

Phase D: Purification

Given the steric bulk, the product may crystallize upon concentration.
 If Solid: Recrystallize from Hexane/Ethyl Acetate (9:1).

e If Oil: Perform vacuum distillation (high vacuum required, <1 mmHg) or Flash Column
Chromatography (Silica gel, 10-20% EtOAc in Hexanes).

Process Visualization
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Start: Inert Atmosphere Setup

Mix Amine + TEA in DCM (0°C)
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Dropwise Addition of p-Toluoyl Chloride

[ Stir 16h (Warm to RT) j

[ Phase Separation]

Purification Logic
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[Base Wash (Remove Acids)]
[ Recrystallization / Column ]
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Figure 2: Step-by-step experimental workflow for the synthesis of N,N-Diisopropyl-p-
toluamide.

Analytical Validation
To confirm the identity of N,N-Diisopropyl-p-toluamide, look for these diagnostic signals:
e 'HNMR (CDCls, 400 MHz):

o Aromatic Region: Two doublets (~7.2 - 7.5 ppm) integrating to 4 protons (characteristic
AA'BB' system of para-substitution).

o Benzylic Methyl: Singlet at ~2.4 ppm (3H).

o Isopropyl Methine: Broad multiplet/septet at ~3.5 - 4.0 ppm (2H). Note: Due to restricted
rotation around the amide bond, these may appear as two distinct broad peaks.

o Isopropyl Methyls: Doublets at ~1.1 - 1.5 ppm (12H).
¢ IR Spectroscopy (ATR):
o C=0 Stretch: Strong band at 1630-1650 cm~1 (Tertiary Amide).

o Absence of N-H: No peaks in the 3300 cm~1 region (confirms tertiary structure).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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